![molecular formula C13H12N2O3S B1517369 3-[2-(Benzoylamino)-1,3-thiazol-4-yl]propanoic acid CAS No. 1105191-91-0](/img/structure/B1517369.png)
3-[2-(Benzoylamino)-1,3-thiazol-4-yl]propanoic acid
Overview
Description
“3-[2-(Benzoylamino)-1,3-thiazol-4-yl]propanoic acid” is a compound with the formula C13H12N2O3S . It is used for research purposes .
Molecular Structure Analysis
The molecular weight of “this compound” is 276.31 . The compound consists of 13 carbon atoms, 12 hydrogen atoms, 2 nitrogen atoms, 3 oxygen atoms, and 1 sulfur atom .Physical And Chemical Properties Analysis
The boiling point and other physical and chemical properties of “this compound” are not available .Scientific Research Applications
Corrosion Inhibition :
- Benzothiazole derivatives, which include compounds similar to 3-[2-(Benzoylamino)-1,3-thiazol-4-yl]propanoic acid, have been studied for their corrosion inhibiting effect on steel in acidic solutions. These compounds offer high inhibition efficiency and stability, being adsorbed onto surfaces through physical and chemical means (Hu et al., 2016).
Synthesis of Heterocyclic Compounds :
- 3-(4-Phenyl) benzoyl propionic acid, closely related to the compound , is used as a starting material for synthesizing various heterocyclic compounds such as furanones, pyrrolinones, and quinazolinones. These derivatives have potential applications in pharmaceuticals and organic chemistry (Soliman et al., 2010).
Fluorescence Derivatization of Amino Acids :
- A compound structurally similar to this compound has been used to derivatize amino acids, enhancing their fluorescence. This application is significant in biological assays where detection and quantification of amino acids are required (Frade et al., 2007).
Antimicrobial Activity :
- Some derivatives of 2-[(benzazole-2-yl)thioacetylamino]thiazole, which are structurally similar to the subject compound, have shown antimicrobial activity. These compounds could have potential applications in developing new antimicrobial agents (Turan-Zitouni et al., 2004).
Antidiabetic and Antihyperlipidemic Agents :
- N-(2-Benzoylphenyl)-L-tyrosine derivatives, which are related to the compound , have been identified as potent and selective PPARgamma agonists. These compounds have shown promising results in treating type 2 diabetes and have potential as antidiabetic and antihyperlipidemic agents (Henke et al., 1998).
Photodynamic Therapy Activity :
- Complexes involving benzothiazole derivatives have been investigated for their use in photodynamic therapy (PDT) against cancer cells. These compounds demonstrate significant potential in treating cancers through PDT (Dube et al., 2018).
Future Directions
A compound with a similar structure, 3-[(4-oxo-4,5-dihydro-1,3-thiazol-2-yl)(phenyl)amino]propanoic acid, was found to promote rapeseed growth and to increase seed yield and oil content . This suggests potential agricultural applications for “3-[2-(Benzoylamino)-1,3-thiazol-4-yl]propanoic acid” and similar compounds.
properties
IUPAC Name |
3-(2-benzamido-1,3-thiazol-4-yl)propanoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N2O3S/c16-11(17)7-6-10-8-19-13(14-10)15-12(18)9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H,16,17)(H,14,15,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FXEFAFZZZBPEHA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NC2=NC(=CS2)CCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N2O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.